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Abstract

This application note details a rapid and efficient capillary electrophoresis (CE) method for the
simultaneous determination of amoxicillin and clavulanic acid in pharmaceutical preparations.
[1][2][3][4] This method offers a fast, inexpensive, and environmentally friendly alternative to
traditional high-performance liquid chromatography (HPLC) methods.[1][2] The described
protocol utilizes a simple capillary zone electrophoresis (CZE) technique with UV detection,
achieving complete separation of both analytes in under three minutes.[1][3][5] The method has
been validated for its reproducibility, precision, accuracy, and linearity, demonstrating its
suitability for routine quality control analysis.[1][2]

Introduction

Amoxicillin is a broad-spectrum B-lactam antibiotic commonly combined with clavulanic acid, a
B-lactamase inhibitor.[1][2][3][4] Clavulanic acid protects amoxicillin from degradation by [3-
lactamase enzymes, thereby extending its antibacterial spectrum.[1][2][3][4] The combination is
widely used in various pharmaceutical formulations. Accurate and simultaneous quantification
of both compounds is crucial for ensuring the quality and efficacy of these products. Capillary
electrophoresis has emerged as a powerful analytical technique for this purpose, offering
advantages such as high separation efficiency, short analysis times, and minimal solvent
consumption.[1][6] This note provides a detailed protocol for the simultaneous analysis of
amoxicillin and clavulanic acid using a straightforward and robust CE method.
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Experimental
Instrumentation and Reagents

» Capillary Electrophoresis System: An Agilent 7100 CE system or equivalent, equipped with a
diode array detector (DAD).[3]

o Capillary: Fused-silica capillary.

e Reagents: Amoxicillin trinydrate and potassium clavulanate reference standards, sodium
tetraborate, sodium hydroxide, and purified water.

Standard and Sample Preparation

Standard Stock Solutions: Prepare individual stock solutions of amoxicillin and clavulanic acid
at a concentration of 1 mg/mL in purified water.[3] From these, prepare working standard
mixtures by appropriate dilution with water to fall within the desired calibration range.[3]

Sample Preparation (from Tablets):

Accurately weigh and pulverize a representative number of tablets (e.g., 10 tablets) to obtain
a homogenous powder.[1][3]

e Weigh an amount of the powder equivalent to a single dose (e.g., 500 mg amoxicillin and
125 mg clavulanic acid) and transfer it to a 100 mL volumetric flask.[1][3]

» Add purified water to the flask, sonicate to dissolve the active ingredients, and then dilute to
the mark with water.[3][7]

o Filter the solution through a 0.45 um membrane filter.[7][8]

Further dilute the filtrate with water to a suitable concentration for CE analysis.[3]

Capillary Electrophoresis Protocol

A robust and rapid separation of amoxicillin and clavulanic acid can be achieved using the
following capillary zone electrophoresis (CZE) conditions.
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Capillary Conditioning and Washing Procedure

« Initial Capillary Wash (at the beginning of the day):
o Wash the capillary with 0.1 M sodium hydroxide for 5 minutes.[1][3]
o Follow with a 5-minute wash with purified water.[1][3]

e Pre-injection Wash (before each analysis):

o Wash the capillary for 2 minutes with the running buffer.[1][3]

| | : it

Parameter Condition

Background Electrolyte (BGE) 25 mM Sodium Tetraborate
pH of BGE 9.30

Applied Voltage +25 kV

Temperature 25°C

Injection Mode Hydrodynamic

Injection Parameters 50 mbar for 1 second
Detection Wavelength 230 nm

Table 1: Optimized Capillary Electrophoresis Conditions for the Simultaneous Analysis of
Amoxicillin and Clavulanic Acid.[1][2][3][5]

Method Validation Summary

The analytical performance of this CE method has been thoroughly evaluated, demonstrating
its reliability for the intended application.
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Parameter Amoxicillin Clavulanic Acid

) ) 0.05 - 3.03 mg/ml (in a related 0.02 - 2.02 mg/ml (in a related
Linearity Range (ug/mL)

study) study)
Limit of Detection (LOD) 25.0 pmol/L (in a related study) 5.0 umol/L (in a related study)
Accuracy (Recovery %) 98 - 103% (in a related study) 98 - 103% (in a related study)

Table 2: Summary of Method Validation Parameters. Note that the linearity and LOD values are
from a related CE method and may vary slightly with the primary protocol.[9][10][11]

Results and Discussion

Under the optimized conditions, a baseline separation of amoxicillin and clavulanic acid is
achieved in approximately 2 minutes.[1][2][3] The typical migration order is amoxicillin followed
by clavulanic acid.[3] The method is highly specific, and no interference from common
pharmaceutical excipients has been observed. The rapid analysis time and simple sample
preparation make this method highly suitable for high-throughput quality control environments.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps involved in the simultaneous analysis of
amoxicillin and clavulanic acid using the described capillary electrophoresis method.
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Figure 1: Experimental workflow for the simultaneous analysis of amoxicillin and clavulanic acid
by capillary electrophoresis.

Conclusion

The capillary electrophoresis method presented in this application note is a reliable and
efficient tool for the simultaneous quantification of amoxicillin and clavulanic acid in
pharmaceutical formulations. Its simplicity, speed, and low operational cost make it an excellent
alternative to conventional HPLC methods for routine quality control analysis in the
pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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